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NI-42 is a chemical probe designed to selectively inhibit the Bromodomain-PHD Finger Proteins (BRPFs),

which are involved in epigenetic regulation [1].

The table below summarizes its published inhibitory activity (IC50) and binding affinity (Kd) against its

primary targets and related bromodomains, highlighting its selective bias towards BRPF1 [1].

Target IC50 (nM) Kd (nM)

BRPF1 7.9 40

BRPF2 48 210

BRPF3 260 940

BRD7 82 Not Specified

BRD9 310 1130

BRD4 (BD1) 4500 Not Specified

Experimental Considerations and Workflows

While direct protocols for NI-42 are unavailable, you can adapt standard practices for characterizing small-

molecule inhibitors.
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Confirming On-Target Activity: Design experiments to measure the downstream biological effects of

BRPF inhibition (e.g., histone acetylation marks, gene expression changes) as evidence of successful
on-target engagement.

Assessing Off-Target Effects: The most relevant potential off-targets are other bromodomains,
particularly BRD7 and BRD9, as shown in the table [1]. You could implement counter-screens against

these specific proteins. For an unbiased approach, techniques like CETSA (Cellular Thermal Shift
Assay) or proteome-wide profiling can identify unintended protein interactions.

General Best Practices: Always use NI-42 alongside appropriate negative controls (e.g., vehicle)
and, if available, a structurally distinct BRPF inhibitor to help confirm that observed phenotypes are

on-target.

For visualizing the overall strategy in planning your experimental characterization of NI-42, the following

workflow diagram outlines the key steps.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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